N,N'-Diacetyl-3,6,3',4',6'-penta-O-acetyl-1-chlorochitobioside
N,N'-Diacetyl-3,6,3',4',6'-penta-O-acetyl-1-chlorochitobioside
Brand Name:
Vulcanchem
CAS No.:
7531-49-9
VCID:
VC0017693
InChI:
InChI=1S/C26H37ClN2O15/c1-10(30)28-19-23(40-15(6)35)22(17(42-25(19)27)8-37-12(3)32)44-26-20(29-11(2)31)24(41-16(7)36)21(39-14(5)34)18(43-26)9-38-13(4)33/h17-26H,8-9H2,1-7H3,(H,28,30)(H,29,31)/t17?,18?,19?,20?,21-,22-,23?,24?,25+,26+/m1/s1
SMILES:
CC(=O)NC1C(C(C(OC1OC2C(OC(C(C2OC(=O)C)NC(=O)C)Cl)COC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C₂₆H₃₇ClN₂O₁₅
Molecular Weight:
653.03
N,N'-Diacetyl-3,6,3',4',6'-penta-O-acetyl-1-chlorochitobioside
CAS No.: 7531-49-9
Cat. No.: VC0017693
Molecular Formula: C₂₆H₃₇ClN₂O₁₅
Molecular Weight: 653.03
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 7531-49-9 |
|---|---|
| Molecular Formula | C₂₆H₃₇ClN₂O₁₅ |
| Molecular Weight | 653.03 |
| IUPAC Name | [(3S,6S)-5-acetamido-6-[(3S,6R)-5-acetamido-4-acetyloxy-2-(acetyloxymethyl)-6-chlorooxan-3-yl]oxy-3,4-diacetyloxyoxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C26H37ClN2O15/c1-10(30)28-19-23(40-15(6)35)22(17(42-25(19)27)8-37-12(3)32)44-26-20(29-11(2)31)24(41-16(7)36)21(39-14(5)34)18(43-26)9-38-13(4)33/h17-26H,8-9H2,1-7H3,(H,28,30)(H,29,31)/t17?,18?,19?,20?,21-,22-,23?,24?,25+,26+/m1/s1 |
| SMILES | CC(=O)NC1C(C(C(OC1OC2C(OC(C(C2OC(=O)C)NC(=O)C)Cl)COC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C |
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